Cas no 654069-22-4 (Benzoic acid, 4-[[1-(diphenylmethyl)-1H-indol-3-yl]methyl]-3-methoxy-)

Benzoic acid, 4-[[1-(diphenylmethyl)-1H-indol-3-yl]methyl]-3-methoxy- structure
654069-22-4 structure
Product name:Benzoic acid, 4-[[1-(diphenylmethyl)-1H-indol-3-yl]methyl]-3-methoxy-
CAS No:654069-22-4
MF:C30H25NO3
MW:447.524408102036
CID:399367
PubChem ID:44359399

Benzoic acid, 4-[[1-(diphenylmethyl)-1H-indol-3-yl]methyl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[1-(diphenylmethyl)-1H-indol-3-yl]methyl]-3-methoxy-
    • 4-[(1-benzhydrylindol-3-yl)methyl]-3-methoxybenzoic acid
    • 4-(1-Benzhydryl-1H-indol-3-ylmethyl)-3-methoxy-benzoic acid
    • DTXSID70658436
    • 4-{[1-(Diphenylmethyl)-1H-indol-3-yl]methyl}-3-methoxybenzoic acid
    • BDBM50136733
    • CHEMBL139904
    • 654069-22-4
    • Inchi: InChI=1S/C30H25NO3/c1-34-28-19-24(30(32)33)17-16-23(28)18-25-20-31(27-15-9-8-14-26(25)27)29(21-10-4-2-5-11-21)22-12-6-3-7-13-22/h2-17,19-20,29H,18H2,1H3,(H,32,33)
    • InChI Key: VJVCCXWNVDHBKK-UHFFFAOYSA-N
    • SMILES: COC1=C(C=CC(=C1)C(=O)O)CC2=CN(C3=CC=CC=C32)C(C4=CC=CC=C4)C5=CC=CC=C5

Computed Properties

  • Exact Mass: 447.18355
  • Monoisotopic Mass: 447.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.5Ų
  • XLogP3: 6.7

Experimental Properties

  • PSA: 51.46

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